Cas no 898792-92-2 (1-(4-chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one
• CAS No: 898792-92-2
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1946717
• PubChem ID: 24726245
• Update Time: 2025-10-28

1-(4-chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-3-(2,3-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• 1-(4-chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one
• LogP
• 1-(4-chloro-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one
• MFCD03843635
• 1-(4-Chloro-3-fluorophenyl)-3-(2,3-dimethylphenyl)-1-propanone
• DTXSID30644638
• 898792-92-2
• AKOS016021628

• MDL： MFCD03843635
• Inchi： 1S/C17H16ClFO/c1-11-4-3-5-13(12(11)2)7-9-17(20)14-6-8-15(18)16(19)10-14/h3-6,8,10H,7,9H2,1-2H3
• InChI Key： XMHUUGRSQHMQFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 290.0873710g/mol
• Monoisotopic Mass: 290.0873710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one

Introduction to 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one (CAS No. 898792-92-2)

1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one, with the CAS number 898792-92-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of diaryl ketones and is characterized by its unique molecular structure, which includes a chloro and fluoro substituent on one phenyl ring and two methyl groups on the other. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one is C₁₇H₁₆ClFO, and its molecular weight is approximately 295.76 g/mol. The compound is a white crystalline solid at room temperature and is insoluble in water but soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties are crucial for its use in various chemical reactions and formulations.

In the pharmaceutical industry, 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be a potential therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry found that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one as a novel anticancer agent.

Beyond its pharmaceutical applications, 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2019 demonstrated that derivatives of 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one could be used as hole transport materials in organic solar cells, leading to improved device performance.

The synthesis of 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one typically involves multi-step processes that include Friedel-Crafts acylation, Claisen condensation, and subsequent functional group modifications. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications.

In conclusion, 1-(4-Chloro-3-fluoro-phenyl)-3-(2,3-dimethylphenyl)propan-1-one (CAS No. 898792-92-2) is a versatile compound with a wide range of potential applications. Its unique molecular structure confers specific chemical and biological properties that make it an attractive candidate for further investigation in pharmaceuticals, materials science, and other related fields. As research continues to uncover new uses and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.